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Compound of Interest

Methyl 4-methyithiazole-2-
Compound Name:
carboxylate

Cat. No.: B077814

An In-depth Technical Guide to Methyl 4-methylthiazole-2-carboxylate

Introduction

Methyl 4-methylthiazole-2-carboxylate is a heterocyclic organic compound featuring a
thiazole ring, which is a common scaffold in medicinal chemistry. Thiazole derivatives are
known to exhibit a wide range of biological activities, making them important intermediates in
the development of new pharmaceutical agents. This document provides a comprehensive
overview of the structure, properties, and synthesis of Methyl 4-methylthiazole-2-
carboxylate, tailored for researchers and professionals in the field of drug development.

Chemical Structure and Formula

The molecular structure of Methyl 4-methylthiazole-2-carboxylate consists of a central
thiazole ring substituted with a methyl group at the 4-position and a methyl carboxylate group
at the 2-position.

e Chemical Formula: CeH7NO2S[1]
e SMILES: COC(=0)c1nc(C)csl
e InChl Key: QYBUZTKTDPPXJR-UHFFFAOYSA-N

Caption: Chemical structure of Methyl 4-methylthiazole-2-carboxylate.
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Physicochemical Properties

A summary of the key physicochemical properties of Methyl 4-methylthiazole-2-carboxylate
is presented in the table below. These properties are crucial for understanding the compound's
behavior in various experimental and physiological settings.

Property Value Reference
Molecular Weight 157.19 g/mol [1]
Exact Mass 157.01974964 Da [1]
Appearance Solid

Melting Point 62-67 °C

Boiling Point 233.933 °C [1]
Density 1.245 g/cm3 [1]
Vapor Pressure 0.054 mmHg at 25°C [1]
XLogP3 15 [1]
Hydrogen Bond Acceptor

CZuntg p 4 ]
Rotatable Bond Count 2 [1]

Synthesis and Experimental Protocols

While a specific, detailed protocol for the synthesis of Methyl 4-methylthiazole-2-carboxylate
is not readily available in the provided search results, a general synthetic route can be inferred
from the synthesis of analogous thiazole compounds. A common method for forming the
thiazole ring is the Hantzsch thiazole synthesis.

A plausible synthetic pathway could involve the reaction of a thioamide with an a-haloketone.
For the target molecule, this could involve the reaction of methyl 2-chloro-3-oxobutanoate with
a suitable thioamide, followed by esterification if necessary.
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Below is a generalized experimental workflow for the synthesis of a substituted thiazole
carboxylate, which could be adapted for Methyl 4-methylthiazole-2-carboxylate.

Generalized Synthesis Workflow

Starting Materials
(e.g., Thioamide, a-haloketone)

Characterization
(NMR, MS, IR)

.

| Methyl 4-methylthiazole-2-carboxylate |
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Caption: Generalized workflow for the synthesis of thiazole derivatives.
Representative Experimental Protocol:

» Reaction Setup: To a solution of the appropriate thioamide in a suitable solvent (e.g.,
ethanol), add an equimolar amount of the corresponding a-haloketone or a-halo ester.

e Reaction Conditions: The reaction mixture is typically stirred and heated under reflux for
several hours until the reaction is complete, as monitored by Thin Layer Chromatography
(TLC).

o Workup: After cooling to room temperature, the solvent is removed under reduced pressure.
The residue is then dissolved in an organic solvent (e.g., ethyl acetate) and washed with a
saturated aqueous solution of sodium bicarbonate and brine.

 Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and
concentrated. The crude product is then purified by column chromatography on silica gel to
afford the desired thiazole carboxylate.

o Characterization: The structure and purity of the final compound are confirmed by
spectroscopic methods such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry
(MS), and Infrared (IR) spectroscopy. 1H NMR spectral data for Methyl 4-methylthiazole-2-
carboxylate is available in spectral databases|2].

Applications in Research and Drug Development

The 2-amino-4-methylthiazole scaffold, a close analog, is a crucial building block in the
synthesis of various biologically active molecules and medicinally useful agents[3]. Derivatives
of ethyl 2-amino-4-methylthiazole-5-carboxylate have demonstrated significant antileukemic
activity[3]. Given these precedents, Methyl 4-methylthiazole-2-carboxylate serves as a
valuable intermediate for the synthesis of novel compounds with potential therapeutic
applications, including but not limited to anti-inflammatory, antibacterial, and anticancer agents.
Researchers can utilize this compound as a starting material for further chemical modifications
to explore its structure-activity relationships.
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Safety Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Methyl 4-methylthiazole-2-carboxylate is classified with the GHSO07 pictogram,
indicating that it may cause eye irritation (H319). Appropriate personal protective equipment,
including safety glasses, should be worn when handling this compound. Standard laboratory
safety procedures should be followed to minimize exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylthiazole-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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